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  4. Methyl 6-amino-5-cyano-2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanylmethyl]-4-phenyl-4H-pyran-3-carboxylate
Methyl 6-amino-5-cyano-2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanylmethyl]-4-phenyl-4H-pyran-3-carboxylate Methyl 6-amino-5-cyano-2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanylmethyl]-4-phenyl-4H-pyran-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 354556-44-8
VCID: VC0460297
InChI: InChI=1S/C27H26N4O3S/c1-33-27(32)24-22(34-25(30)20(15-29)23(24)17-9-6-4-7-10-17)16-35-26-19(14-28)13-18-11-5-2-3-8-12-21(18)31-26/h4,6-7,9-10,13,23H,2-3,5,8,11-12,16,30H2,1H3
SMILES: COC(=O)C1=C(OC(=C(C1C2=CC=CC=C2)C#N)N)CSC3=C(C=C4CCCCCCC4=N3)C#N
Molecular Formula: C27H26N4O3S
Molecular Weight: 486.6g/mol

Methyl 6-amino-5-cyano-2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanylmethyl]-4-phenyl-4H-pyran-3-carboxylate

CAS No.: 354556-44-8

Main Products

VCID: VC0460297

Molecular Formula: C27H26N4O3S

Molecular Weight: 486.6g/mol

Methyl 6-amino-5-cyano-2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanylmethyl]-4-phenyl-4H-pyran-3-carboxylate - 354556-44-8

CAS No. 354556-44-8
Product Name Methyl 6-amino-5-cyano-2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanylmethyl]-4-phenyl-4H-pyran-3-carboxylate
Molecular Formula C27H26N4O3S
Molecular Weight 486.6g/mol
IUPAC Name methyl 6-amino-5-cyano-2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanylmethyl]-4-phenyl-4H-pyran-3-carboxylate
Standard InChI InChI=1S/C27H26N4O3S/c1-33-27(32)24-22(34-25(30)20(15-29)23(24)17-9-6-4-7-10-17)16-35-26-19(14-28)13-18-11-5-2-3-8-12-21(18)31-26/h4,6-7,9-10,13,23H,2-3,5,8,11-12,16,30H2,1H3
Standard InChIKey IZCSRXLGICVWDK-UHFFFAOYSA-N
SMILES COC(=O)C1=C(OC(=C(C1C2=CC=CC=C2)C#N)N)CSC3=C(C=C4CCCCCCC4=N3)C#N
Canonical SMILES COC(=O)C1=C(OC(=C(C1C2=CC=CC=C2)C#N)N)CSC3=C(C=C4CCCCCCC4=N3)C#N
PubChem Compound 4997260
Last Modified Nov 11 2021
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